Cas no 38117-49-6 (Pyridinium, 4-(methoxycarbonyl)-1-methyl-)

Pyridinium, 4-(methoxycarbonyl)-1-methyl- structure

38117-49-6 structure

Product Name:Pyridinium, 4-(methoxycarbonyl)-1-methyl-

CAS No:38117-49-6

MF:C₈H₁₀NO₂

MW:152.170502185822

CID:292308

PubChem ID:413436

Update Time:2025-04-19

Pyridinium, 4-(methoxycarbonyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

- Pyridinium, 4-(methoxycarbonyl)-1-methyl-
- methyl 1-methylpyridin-1-ium-4-carboxylate
- CHEMBL72760
- 38117-49-6
- 4-(methoxycarbonyl)-1-methylpyridinium
- DTXSID00328716
- SCHEMBL10256958
- AKOS002232574
- AE-848/00864037
- 4-(METHOXYCARBONYL)-1-METHYLPYRIDIN-1-IUM
- Inchi： 1S/C8H10NO2/c1-9-5-3-7(4-6-9)8(10)11-2/h3-6H,1-2H3/q+1
- InChI Key： QSTZQJMQOOWRNP-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C[N+](C)=CC=1)=O

Computed Properties

Exact Mass: 152.0712
Monoisotopic Mass: 152.071153562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 30.2Å²

Experimental Properties

PSA: 30.18

Pyridinium, 4-(methoxycarbonyl)-1-methyl- Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
4. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
5. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622

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